Cas no 2171941-10-7 (2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}acetic acid)

• Product Name: 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}acetic acid
• CAS No: 2171941-10-7
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 5867120
• PubChem ID: 165445707
• Update Time: 2025-07-20

2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}acetic acid
• EN300-1503059
• 2171941-10-7
• 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-methylpropanamido}acetic acid

• Inchi： 1S/C23H26N2O6/c1-25(14-22(27)28)21(26)10-12-30-13-11-24-23(29)31-15-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,20H,10-15H2,1H3,(H,24,29)(H,27,28)
• InChI Key： DYKFZQISECHNGB-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCC(N(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}acetic acid

Introduction to 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}acetic acid (CAS No. 2171941-10-7)

2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}acetic acid, identified by its CAS number 2171941-10-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structure, which includes a fluorene moiety, an amide group, and an acetic acid derivative. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research and development.

The fluorene component in the molecular structure of this compound is particularly noteworthy. Fluorene derivatives are widely recognized for their stability, fluorescence properties, and utility in various applications, including optoelectronics and pharmaceuticals. In the context of 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}acetic acid, the fluorene ring serves as a key pharmacophore, potentially influencing both the solubility and bioavailability of the compound. The presence of this aromatic system also suggests that the molecule may exhibit favorable interactions with biological targets, such as enzymes or receptors.

The amide group within the molecule is another critical feature that contributes to its potential biological activity. Amides are well-documented in medicinal chemistry due to their ability to form hydrogen bonds, which can enhance binding affinity to target proteins. In 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}acetic acid, the amide linkage connects the fluorene moiety to an ethylene oxide chain, which further modulates the compound's solubility and reactivity. This structural feature is particularly relevant in drug design, as it allows for fine-tuning of physicochemical properties to optimize pharmacokinetic profiles.

The acetic acid derivative at one end of the molecule introduces a carboxylic acid functionality, which can participate in various biochemical interactions. Carboxylic acids are known for their ability to act as proton donors or acceptors, facilitating hydrogen bonding and ionic interactions with biological targets. This feature makes 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}acetic acid a promising candidate for further exploration in drug discovery efforts aimed at modulating enzyme activity or receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Studies have shown that compounds incorporating fluorene derivatives exhibit potential therapeutic effects in various disease models. For instance, research on fluorene-based scaffolds has revealed their utility in developing anticancer agents due to their ability to disrupt microtubule formation or inhibit specific kinases. The structural features of 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}acetic acid align well with these findings, suggesting that it may possess similar mechanisms of action.

In addition to its potential therapeutic applications, 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}acetic acid may find utility in diagnostic imaging due to its fluorescence properties. Fluorescent probes are increasingly employed in biomedicine for visualizing biological processes in real-time. The stability and brightness of fluorene-based dyes make them ideal candidates for developing imaging agents that can track cellular events or monitor disease progression. The unique chemical structure of this compound could be leveraged to design novel fluorophores with enhanced performance characteristics.

The synthesis of 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}acetic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires precise control over reaction conditions to ensure high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or enzymatic catalysis, may be employed to construct key functional groups efficiently. Recent innovations in green chemistry have also prompted researchers to explore sustainable synthetic routes that minimize waste and hazardous byproducts.

Evaluation of the pharmacokinetic properties of 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}acetic acid is essential for determining its feasibility as a drug candidate. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be thoroughly assessed through preclinical studies. Advances in high-throughput screening (HTS) technologies have accelerated the process of identifying promising compounds by allowing rapid evaluation of large libraries under various conditions. These methods have been instrumental in optimizing lead compounds like CAS No. 2171941-10-7 for further development.

The potential applications of CAS No. 2171941-10-7 extend beyond traditional pharmaceuticals into emerging fields such as regenerative medicine and personalized therapy. Researchers are exploring how molecular entities like this can be tailored to interact with specific cellular pathways or biomarkers associated with diseases like cancer or neurodegenerative disorders. The versatility of its chemical structure allows for modifications that could enhance targeting specificity or improve therapeutic efficacy.

In conclusion,CAS No 2171941 - 10 - 7 represents a fascinating example of how intricate molecular design can yield compounds with diverse potential applications in medicine and biotechnology。 Its unique combination of structural features positions it as a valuable tool for researchers seeking novel therapeutic strategies。 As our understanding of biological systems continues to evolve， so too will our ability to harness molecules like this one for improving human health。 Future studies will undoubtedly shed more light on its capabilities， paving the way for innovative treatments and diagnostic tools。